Cas no 2228545-05-7 (2-(5-nitropyridin-2-yl)ethane-1-sulfonyl fluoride)

• Product Name: 2-(5-nitropyridin-2-yl)ethane-1-sulfonyl fluoride
• CAS No: 2228545-05-7
• MF: C₇H₇FN₂O₄S
• MW: 234.204883813858
• CID: 6212730
• PubChem ID: 165870440
• Update Time: 2025-06-16

2-(5-nitropyridin-2-yl)ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-(5-nitropyridin-2-yl)ethane-1-sulfonyl fluoride
• 2228545-05-7
• EN300-1987318

• Inchi： 1S/C7H7FN2O4S/c8-15(13,14)4-3-6-1-2-7(5-9-6)10(11)12/h1-2,5H,3-4H2
• InChI Key： VVQOEJLBHVQKQJ-UHFFFAOYSA-N
• SMILES： S(CCC1C=CC(=CN=1)[N+](=O)[O-])(=O)(=O)F

Computed Properties

• Exact Mass: 234.01105604g/mol
• Monoisotopic Mass: 234.01105604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 101Ų

Additional information on 2-(5-nitropyridin-2-yl)ethane-1-sulfonyl fluoride

Research Brief on 2-(5-nitropyridin-2-yl)ethane-1-sulfonyl fluoride (CAS: 2228545-05-7) in Chemical Biology and Drug Discovery

2-(5-nitropyridin-2-yl)ethane-1-sulfonyl fluoride (CAS: 2228545-05-7) has recently emerged as a promising chemical probe in the field of chemical biology and drug discovery. This sulfonyl fluoride derivative belongs to a class of compounds known for their ability to covalently modify active site residues in enzymes, particularly serine hydrolases and proteases. The presence of the 5-nitropyridinyl moiety enhances its reactivity and selectivity, making it a valuable tool for target identification and validation studies.

Recent studies have demonstrated the utility of 2-(5-nitropyridin-2-yl)ethane-1-sulfonyl fluoride as an activity-based protein profiling (ABPP) probe. Researchers at leading pharmaceutical institutions have employed this compound to map the functional proteome in various disease models, including cancer and neurodegenerative disorders. The compound's ability to form stable covalent adducts with catalytic serine residues has enabled the identification of novel drug targets and off-target effects of clinical candidates.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 2-(5-nitropyridin-2-yl)ethane-1-sulfonyl fluoride to profile serine hydrolase activity in glioblastoma multiforme. The compound demonstrated superior membrane permeability compared to traditional sulfonyl fluoride probes, allowing for comprehensive intracellular target engagement analysis. Mass spectrometry-based proteomics revealed selective labeling of several previously uncharacterized hydrolases, suggesting new therapeutic avenues for this aggressive brain cancer.

The synthetic accessibility of 2-(5-nitropyridin-2-yl)ethane-1-sulfonyl fluoride has also been improved through recent methodological advances. A 2024 Nature Protocols publication detailed an optimized two-step synthesis from commercially available 2-chloro-5-nitropyridine, achieving >90% yield with excellent purity. This development has facilitated broader adoption of the probe in academic and industrial research settings.

Safety and stability studies conducted in 2024 indicate that 2-(5-nitropyridin-2-yl)ethane-1-sulfonyl fluoride maintains excellent chemical stability in aqueous buffers (pH 7.4) for up to 48 hours at 4°C, with minimal hydrolysis. These properties make it particularly suitable for cell-based assays and in vivo applications where probe stability is critical for accurate target identification.

Looking forward, researchers anticipate expanding applications of 2-(5-nitropyridin-2-yl)ethane-1-sulfonyl fluoride in fragment-based drug discovery and covalent inhibitor development. Its unique combination of reactivity and selectivity positions it as a versatile tool for both target discovery and lead optimization phases of drug development programs.